Cas no 61111-00-0 (Bicyclo[4.2.0]octane-2,3-dione)
![Bicyclo[4.2.0]octane-2,3-dione structure](https://ossimg.kuujia.com/scimg/61500/61111-00-0x500.png)
61111-00-0 structure
Product Name:Bicyclo[4.2.0]octane-2,3-dione
CAS No:61111-00-0
MF:C8H10O2
MW:138.163802623749
CID:491603
PubChem ID:71399280
Update Time:2025-04-19
Bicyclo[4.2.0]octane-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octane-2,3-dione
- bicyclo[4.2.0]octane-4,5-dione
- 61111-00-0
- DTXSID10820650
-
- Inchi： 1S/C8H10O2/c9-7-4-2-5-1-3-6(5)8(7)10/h5-6H,1-4H2
- InChI Key： DOAKMUZQCDKKPE-UHFFFAOYSA-N
- SMILES： O=C1C(CCC2CCC21)=O
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Bicyclo[4.2.0]octane-2,3-dione Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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